Cas no 1260879-25-1 (5-Bromo-2,4-difluorobenzonitrile)

• Product Name: 5-Bromo-2,4-difluorobenzonitrile
• CAS No: 1260879-25-1
• MF: C₇H₂BrF₂N
• MW: 217.998287677765
• MDL: MFCD15528876
• CID: 2124777
• PubChem ID: 71270696
• Update Time: 2025-06-18

5-Bromo-2,4-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-difluorobenzonitrile
• 2,4-Difluoro-5-bromobenzonitrile
• SY259506
• Z9037
• J3.544.665F
• MFCD15528876
• AKOS024438453
• CS-0137323
• SCHEMBL14720036
• 1260879-25-1
• AS-20157
• DA-13305
• 5-Bromo-2,4-difluorobenzonitrile

• MDL： MFCD15528876
• Inchi： 1S/C7H2BrF2N/c8-5-1-4(3-11)6(9)2-7(5)10/h1-2H
• InChI Key： UXQMPZRISKJUCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C#N)=C1)F)F

Computed Properties

• Exact Mass: 216.93387g/mol
• Monoisotopic Mass: 216.93387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 5-Bromo-2,4-difluorobenzonitrile

Professional Introduction to 5-Bromo-2,4-difluorobenzonitrile (CAS No. 1260879-25-1)

5-Bromo-2,4-difluorobenzonitrile, a compound with the chemical formula C₆H₂BrF₂N and CAS number 1260879-25-1, is a fluorinated benzonitrile derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that exhibit unique electronic and steric properties, making it a valuable building block for the synthesis of more complex organic molecules. The presence of both bromine and fluorine substituents on the benzene ring imparts distinct reactivity and stability characteristics, which are highly advantageous in medicinal chemistry applications.

The synthesis of 5-Bromo-2,4-difluorobenzonitrile typically involves multi-step organic transformations, often starting from commercially available precursors such as 2,4-difluorobenzonitrile. The introduction of the bromine atom at the 5-position can be achieved through various electrophilic aromatic substitution reactions, including bromination under controlled conditions. These synthetic routes highlight the compound's versatility and its potential for further functionalization, which is crucial for developing novel therapeutic agents.

In recent years, 5-Bromo-2,4-difluorobenzonitrile has been extensively studied for its role in the development of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the synthesis of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The fluorine atoms in this compound contribute to increased metabolic stability and improved binding affinity to biological targets, making it an attractive scaffold for drug design.

Recent advancements in computational chemistry have further enhanced the understanding of how 5-Bromo-2,4-difluorobenzonitrile interacts with biological systems. Molecular modeling studies have revealed that the electron-withdrawing nature of the nitrile group and the electron-donating effects of the fluorine atoms create a favorable environment for hydrogen bonding and hydrophobic interactions with protein targets. This insight has guided the optimization of lead compounds into potent and selective drug candidates.

The pharmaceutical industry has also explored the use of 5-Bromo-2,4-difluorobenzonitrile in the development of antiviral and antibacterial agents. Its structural features allow for modifications that can disrupt viral replication mechanisms or inhibit bacterial enzymes critical for survival. For instance, derivatives of this compound have shown promise in targeting viral proteases and polymerases, contributing to the fight against emerging infectious diseases.

Beyond pharmaceutical applications, 5-Bromo-2,4-difluorobenzonitrile finds utility in materials science, particularly in the synthesis of advanced polymers and liquid crystals. The presence of halogen atoms enhances the material's thermal stability and optical properties, making it suitable for use in electronic displays and coatings. This dual functionality as a pharmaceutical intermediate and materials precursor underscores its broad industrial relevance.

The environmental impact of synthesizing and using 5-Bromo-2,4-difluorobenzonitrile is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, such as transition metal-catalyzed reactions, have been employed to improve yields while reducing harmful byproducts. These sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 5-Bromo-2,4-difluorobenzonitrile (CAS No. 1260879-25-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and industrial applications. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.